Cas no 88010-06-4 (2-Pentenoic acid, 3-(acetylamino)-4-methyl-, ethyl ester, (Z)-)

2-Pentenoic acid, 3-(acetylamino)-4-methyl-, ethyl ester, (Z)- structure
88010-06-4 structure
Product name:2-Pentenoic acid, 3-(acetylamino)-4-methyl-, ethyl ester, (Z)-
CAS No:88010-06-4
MF:C10H17NO3
MW:199.246883153915
CID:648767
PubChem ID:12969235

2-Pentenoic acid, 3-(acetylamino)-4-methyl-, ethyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentenoic acid, 3-(acetylamino)-4-methyl-, ethyl ester, (Z)-
    • ethyl (Z)-3-acetamido-4-methylpent-2-enoate
    • 88010-06-4
    • SCHEMBL13713077
    • Inchi: InChI=1S/C10H17NO3/c1-5-14-10(13)6-9(7(2)3)11-8(4)12/h6-7H,5H2,1-4H3,(H,11,12)/b9-6-
    • InChI Key: LBLVQRHEYRLTKF-TWGQIWQCSA-N
    • SMILES: CCOC(=O)C=C(C(C)C)NC(=O)C

Computed Properties

  • Exact Mass: 199.12084340g/mol
  • Monoisotopic Mass: 199.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4Ų
  • XLogP3: 1.6

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